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Compound of Interest

Compound Name: 7-Aminoclonazepam-d4

Cat. No.: B1148778 Get Quote

This in-depth guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the commercial sources, availability, and

technical applications of 7-Aminoclonazepam-d4. This deuterated internal standard is critical

for the accurate quantification of 7-aminoclonazepam, the primary metabolite of the

benzodiazepine clonazepam, in various biological matrices.

Commercial Availability and Product Specifications
7-Aminoclonazepam-d4 is readily available from several reputable commercial suppliers as a

certified reference material (CRM) or analytical standard.[1][2][3][4][5][6][7][8][9][10] These

products are essential for use in clinical toxicology, forensic analysis, pain prescription

monitoring, and isotope dilution methods.[3][10] Many suppliers provide this standard meeting

ISO/IEC 17025 and ISO 17034 international standards, ensuring its quality and reliability for

quantitative analysis.[1][4][6][7]

Below is a summary of the typical product specifications available from various suppliers.
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Parameter Specification Source(s)

CAS Number 1215070-96-4 [1][4][6][7][8][10]

Molecular Formula C₁₅H₈D₄ClN₃O [1][4][6][7]

Formula Weight 289.75 g/mol [7][8][10]

Purity ≥98% [1][6]

Formulation Neat Solid [1][6]

100 µg/mL in Acetonitrile [3][7][9]

1.0 mg/mL in Acetonitrile [4][5][10]

Storage Temperature -20°C or 2-8°C [1][3][4][6][10]

Stability ≥ 3 years [1][6]

Intended Use
Internal standard for GC- or

LC-MS
[1][4][5][6]

Analytical Applications and Experimental Protocols
7-Aminoclonazepam-d4 is primarily utilized as an internal standard in chromatographic

methods, particularly Liquid Chromatography-Mass Spectrometry (LC-MS/MS), for the precise

quantification of 7-aminoclonazepam in biological samples such as blood, serum, plasma,

urine, and hair.[1][2][4][11] The use of a deuterated internal standard is the gold standard for

quantitative mass spectrometry as it closely mimics the analyte's chemical and physical

properties during sample preparation and analysis, correcting for matrix effects and variations

in instrument response.

Experimental Workflow for Biological Sample Analysis
The general workflow for the analysis of 7-aminoclonazepam using its deuterated internal

standard involves sample preparation, chromatographic separation, and mass spectrometric

detection.
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Sample Preparation Analysis
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A generalized experimental workflow for the quantification of 7-aminoclonazepam.

Detailed Experimental Protocols
This protocol is adapted from a method for the determination of clonazepam and its primary

metabolite in whole blood.[4]

a. Sample Preparation: Solid Phase Extraction (SPE)

To 1 mL of whole blood, add the 7-Aminoclonazepam-d4 internal standard.

Buffer the sample with a pH 6 phosphate solution.

Load the mixture onto a phenyl solid-phase extraction (SPE) column.

Wash the column with 5% acetonitrile in pH 6 phosphate buffer.

Elute the analyte and internal standard with ethyl acetate.

Evaporate the eluent to dryness.

Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

b. LC-MS/MS Parameters

Instrumentation: A triple quadrupole mass spectrometer is typically used for this analysis.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.
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Multiple Reaction Monitoring (MRM) Transitions:

7-aminoclonazepam: m/z 286 → 222 (quantitative) and m/z 286 → 121 (qualitative)[12]

7-aminoclonazepam-d4: m/z 290 → 226[12][13]

Chromatographic Column: A C18 reverse-phase column is commonly employed.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) with

a modifier like formic acid or ammonium acetate is used.

This protocol outlines a "dilute and shoot" method which is a simpler and faster approach for

urine samples.[12]

a. Sample Preparation

To a urine sample, add the 7-Aminoclonazepam-d4 internal standard.

Incorporate a glucuronidase hydrolysis step to measure both free and conjugated 7-

aminoclonazepam.

The sample is then diluted with a suitable solvent (e.g., synthetic urine) before direct

injection into the LC-MS/MS system.[12]

b. LC-MS/MS Parameters

Instrumentation: Agilent model 6410 triple quad or similar.[12]

MRM Transitions:

7-aminoclonazepam: m/z 286 → 222 (quantitative), m/z 286 → 121 (qualitative)[12]

7-aminoclonazepam-d4: m/z 290 → 226[12]

Calibration: A multi-point calibration curve is constructed using known concentrations of 7-

aminoclonazepam.[12]

This method is suitable for detecting long-term exposure to clonazepam.[2]
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a. Sample Preparation

Decontaminate and pulverize hair samples.

Spike the hair aliquots with the internal standard (in this study, diazepam-d5 was used, but 7-
Aminoclonazepam-d4 is also suitable).[2]

Perform solid-phase extraction.

Derivatize the extract before GC-MS analysis.

b. GC-MS Parameters

Instrumentation: A gas chromatograph coupled with a mass spectrometer.

Ionization Mode: Negative Chemical Ionization (NCI) can provide high sensitivity.[2]

Quantification: An eight-point standard curve for 7-aminoclonazepam (1-1000 pg/mg) can be

used.[2]

Signaling Pathways and Logical Relationships
The primary logical relationship in the context of this technical guide is the metabolic pathway

from the parent drug, clonazepam, to its major metabolite, 7-aminoclonazepam. The

quantification of this metabolite is crucial for monitoring clonazepam use and compliance.

Clonazepam Metabolism
(Reduction of 7-nitro group) 7-Aminoclonazepam

Click to download full resolution via product page

The metabolic conversion of clonazepam to 7-aminoclonazepam.

The accurate quantification of 7-aminoclonazepam is achieved by using its deuterated analog,

7-Aminoclonazepam-d4, as an internal standard. The logical relationship in the analytical

method is based on the principle of isotope dilution mass spectrometry.
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The principle of quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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